Cas no 1542890-90-3 (2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid
• CAS No: 1542890-90-3
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 5802626
• PubChem ID: 82613834
• Update Time: 2025-06-25

2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid
• EN300-1984442
• 1542890-90-3

• Inchi： 1S/C9H10ClNO3/c10-6-3-1-2-5(8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)
• InChI Key： KKMMOYBBAPSEDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid

2-Amino-3-(3-Chloro-2-Hydroxyphenyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1542890-90-3, known as 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a carboxylic acid group, all of which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the biological activity of 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid, particularly in the context of its potential as a therapeutic agent. Researchers have explored its role in modulating cellular signaling pathways, making it a promising candidate for the development of novel drugs targeting various diseases, including neurodegenerative disorders and inflammatory conditions. The molecule's ability to interact with key proteins and enzymes has been extensively investigated, providing valuable insights into its mechanism of action.

The synthesis of 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid involves a multi-step process that combines principles from both organic and medicinal chemistry. The synthesis begins with the preparation of the aromatic ring, followed by the introduction of the amino and hydroxyl groups through carefully designed reactions. The final step involves the incorporation of the carboxylic acid group, which is crucial for the compound's biological activity. This synthetic pathway has been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

In terms of biological activity, 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid has demonstrated potent antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a valuable compound in the development of antioxidants for use in both therapeutic and cosmetic applications. Additionally, studies have shown that this compound exhibits anti-inflammatory effects, further underscoring its potential as a versatile therapeutic agent.

The structural features of 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid play a critical role in its interactions with biological systems. The presence of the amino group allows for hydrogen bonding, which is essential for binding to target proteins. The hydroxyl group contributes to the compound's solubility and bioavailability, while the carboxylic acid group plays a key role in stabilizing interactions within cellular environments. These structural attributes collectively enhance the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid. These studies have provided insights into the compound's three-dimensional structure and its binding affinity to various protein targets. By leveraging computational tools, scientists have been able to predict how modifications to the molecule's structure could enhance its therapeutic potential while minimizing adverse effects.

In conclusion, 2-amino-3-(3-chloro-2-hydroxyphenyl)propanoic acid (CAS No. 1542890-90-3) is a multifaceted organic compound with significant potential in the field of pharmacology. Its unique combination of functional groups, coupled with its demonstrated biological activity, positions it as a promising candidate for the development of novel therapeutic agents. As research continues to uncover new insights into this compound's properties and applications, it is likely to play an increasingly important role in advancing medical science.